Cas no 1202028-77-0 (5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol)

• Product Name: 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol
• CAS No: 1202028-77-0
• MF: C₁₅H₁₀BrClN₂O
• MW: 349.609701633453
• CID: 5055370
• Update Time: 2025-07-19

5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol
• 5-BROMO-2-[2-(4-CHLOROPHENYL)PYRAZOL-3-YL]PHENOL

• Inchi： 1S/C15H10BrClN2O/c16-10-1-6-13(15(20)9-10)14-7-8-18-19(14)12-4-2-11(17)3-5-12/h1-9,20H
• InChI Key： SKUQJGBVWNPWSI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1=CC=NN1C1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 4.5
• Topological Polar Surface Area: 38

Additional information on 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol

Professional Introduction to 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol (CAS No: 1202028-77-0)

5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1202028-77-0, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both bromine and chlorine substituents, along with the pyrazole ring system, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The molecular framework of 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol encompasses a phenolic group linked to a pyrazole moiety, which is further substituted with a 4-chlorophenyl group. This particular arrangement not only contributes to the compound's distinct chemical properties but also opens up numerous possibilities for its use in synthetic chemistry and drug discovery. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The pyrazole scaffold, known for its bioisosteric properties with piperazine and imidazole rings, is particularly valuable in this context. Studies have demonstrated that pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The compound 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol, with its unique structural features, is being explored as a potential lead compound in these efforts.

One of the most compelling aspects of this molecule is its potential as a building block for drug development. The combination of the bromine and chlorine substituents allows for facile functionalization through transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce various aryl or heteroaryl groups at different positions of the molecule. This flexibility enables chemists to tailor the properties of the compound to specific biological targets.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of such complex molecules. Molecular modeling studies have been instrumental in predicting the binding modes of 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol with target proteins. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. For example, computational analysis has suggested that introducing additional hydrophobic groups at specific positions could improve interactions with certain protein targets.

The pharmaceutical industry has shown particular interest in developing kinase inhibitors due to their importance in treating cancers and inflammatory diseases. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with disease states. The pyrazole moiety in 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol has been identified as a key pharmacophore for interacting with kinase active sites. Preclinical studies have indicated that derivatives of this compound exhibit promising inhibitory activity against various kinases.

In addition to its potential as an inhibitor, this compound has also been explored for its antimicrobial properties. The structural features of the molecule contribute to its ability to disrupt bacterial cell walls or interfere with essential metabolic pathways. Research has shown that certain pyrazole derivatives exhibit significant activity against Gram-positive bacteria, making them attractive candidates for developing new antibiotics.

The synthesis of 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving condensation reactions, cyclization steps, and halogenation processes. However, recent innovations in synthetic methodology have led to more streamlined approaches that reduce the number of synthetic steps while maintaining high efficiency.

The use of green chemistry principles has also been increasingly adopted in the synthesis of this compound. Techniques such as solvent-free reactions, catalytic methods employing recyclable catalysts, and microwave-assisted synthesis have been employed to minimize waste and improve reaction efficiency. These approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Evaluation of the pharmacokinetic properties of 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol is essential for determining its suitability as a drug candidate. Studies have focused on assessing its solubility, stability, bioavailability, and metabolic degradation pathways. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize these properties.

The potential side effects associated with this compound must also be carefully considered during drug development. Preliminary toxicology studies have been conducted to evaluate its safety profile. These studies have provided valuable data on acute toxicity levels and potential long-term effects at chronic exposure doses. Understanding these parameters is crucial for ensuring patient safety if the compound progresses into clinical trials.

The regulatory landscape surrounding new drug development requires compliance with stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistent quality control throughout the production process. Documentation of every step from synthesis to final formulation is essential for regulatory submissions.

The future prospects for 5-Bromo-2-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)phenol are promising given its versatile structure and potential therapeutic applications. Ongoing research continues to uncover new ways to exploit its chemical properties for drug development purposes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress toward bringing novel therapeutics based on this compound into clinical use.